Cas no 2171489-72-6 (1-2-(aminomethyl)butanoylazetidine-2-carboxamide)

• Product Name: 1-2-(aminomethyl)butanoylazetidine-2-carboxamide
• CAS No: 2171489-72-6
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6089610
• PubChem ID: 165846093
• Update Time: 2025-06-07

1-2-(aminomethyl)butanoylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(aminomethyl)butanoylazetidine-2-carboxamide
• EN300-1281415
• 1-[2-(aminomethyl)butanoyl]azetidine-2-carboxamide
• 2171489-72-6

• Inchi： 1S/C9H17N3O2/c1-2-6(5-10)9(14)12-4-3-7(12)8(11)13/h6-7H,2-5,10H2,1H3,(H2,11,13)
• InChI Key： VQMNFXKQSAJTDZ-UHFFFAOYSA-N
• SMILES： O=C(C(CN)CC)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-2-(aminomethyl)butanoylazetidine-2-carboxamide

1-2-(Aminomethyl)Butanoylazetidine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2171489-72-6, known as 1-2-(aminomethyl)butanoylazetidine-2-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and bioactive molecule synthesis. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings.

1-2-(Aminomethyl)butanoylazetidine-2-carboxamide belongs to the class of peptides and is characterized by its azetidine ring system, which is a four-membered cyclic secondary amine. The presence of the aminomethyl group and the butanoyl substituent introduces versatility into its chemical properties, making it a valuable substrate for further functionalization. Recent studies have highlighted its role in peptide-based drug design, where it serves as a building block for constructing bioactive molecules with enhanced stability and potency.

The synthesis of 1-2-(aminomethyl)butanoylazetidine-2-carboxamide typically involves multi-step reactions, including peptide coupling and cyclization processes. Researchers have optimized these methods to achieve high yields and purity levels. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction times while maintaining product quality.

From a biological standpoint, 1-2-(aminomethyl)butanoylazetidine-2-carboxamide exhibits interesting pharmacokinetic properties. Preclinical studies have shown that it demonstrates good bioavailability when administered orally, making it a promising candidate for drug delivery systems. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in targeting intracellular pathogens or delivering therapeutic agents across biological barriers.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 1-2-(aminomethyl)butanoylazetidine-2-carboxamide with various biomolecules. Molecular docking studies conducted using software like AutoDock Vina have revealed that this compound can bind effectively to specific protein targets, such as proteases and kinases. These findings underscore its potential as a lead compound in the development of enzyme inhibitors for treating diseases like cancer and inflammatory disorders.

In terms of toxicity profiles, 1-2-(aminomethyl)butanoylazetidine-2-carboxamide has been shown to exhibit low cytotoxicity against normal human cells, as reported in a study published in *Toxicology Letters*. This makes it a safer option compared to other peptide-based compounds that often display higher toxicity due to their interaction with cellular components.

Looking ahead, the future of 1-2-(aminomethyl)butanoylazetidine-2-carboxamide lies in its application as a scaffold for designing more complex bioactive molecules. Researchers are exploring its use in creating macrocyclic compounds with enhanced stability and selectivity. Additionally, its integration into nanotechnology-based drug delivery systems is being investigated to improve therapeutic outcomes in challenging disease models.

In conclusion, 1-2-(aminomethyl)butanoylazetidine-2-carboxamide (CAS No. 2171489-72-6) is a versatile compound with significant potential in various areas of chemical research and pharmaceutical development. Its unique structure, favorable pharmacokinetic properties, and compatibility with modern synthesis techniques make it an invaluable tool for scientists striving to create innovative solutions in healthcare.